N-{3-fluoro-4-[methyl(propan-2-yl)amino]phenyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

• IUPAC Name: N-[3-fluoro-4-[methyl(propan-2-yl)amino]phenyl]-2,4-dimethyl-6-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C18H23FN4OS/c1-10(2)23(5)15-8-7-13(9-14(15)19)22-17(24)16-11(3)20-12(4)21-18(16)25-6/h7-10H,1-6H3,(H,22,24)
• InChI Key: VLGLLYFOQRFHHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)SC)C(=O)NC2=CC(=C(C=C2)N(C)C(C)C)F
• Molecular Formula: C18H23FN4OS
• Molecular Weight: 362.5 g/mol
• CAS No.: 1808896-79-8

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring. They are involved in many biological processes and are part of several larger biomolecules, including the nucleotides uracil, thymine, and cytosine, which are components of RNA and DNA.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The various substituents attached to this ring, including a fluorine atom, a methyl group, a propyl group, and a sulfanyl group, would further define its structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a fluorine atom could make the compound more electronegative, while the presence of a sulfanyl group could give it unique reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the context in which the compound is used. Without more information, it’s difficult to predict the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s hard to provide a detailed safety profile.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.